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Compound of Interest

(S)-1-4-
(Trifluoromethyl)phenyl)ethanol

Cat. No.: B152415

Compound Name:

Proper Disposal of (S)-1-(4-
(Trifluoromethyl)phenyl)ethanol

The following guide provides essential safety and logistical information for the proper disposal
of (S)-1-(4-(Trifluoromethyl)phenyl)ethanol, ensuring compliance with standard laboratory
safety protocols and environmental regulations. This procedure is intended for researchers,
scientists, and drug development professionals.

Chemical Safety and Hazard Summary

(S)-1-(4-(Trifluoromethyl)phenyl)ethanol is a halogenated organic compound. Due to the
presence of fluorine, it must be disposed of as a halogenated waste.[1][2] Improper disposal,
such as mixing with non-halogenated solvents or pouring it down the drain, can lead to
environmental contamination and increased disposal costs.[3][4][5] It is also classified as a
combustible liquid and an eye irritant.
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Property Information Source

1-[4-
Chemical Name [_ [6]
(Trifluoromethyl)phenyl]ethanol

CAS Number 1737-26-4 [6]
Molecular Formula COH9F30O [6]
Physical State Liquid [6]

Combustible liquid, Causes
Primary Hazards serious eye irritation, Harmful if ~ [7]

swallowed.

) Halogenated Organic Waste,
Disposal Category o [1][2]
Flammable Liquid Waste

Detailed Disposal Protocol

This step-by-step protocol outlines the procedure for the safe collection and disposal of (S)-1-
(4-(Trifluoromethyl)phenyl)ethanol waste in a laboratory setting.

1. Personal Protective Equipment (PPE)

o Always wear standard laboratory PPE, including a flame-resistant lab coat, safety glasses or
goggles, and chemical-resistant gloves (double nitrile or Viton gloves are recommended for
halogenated solvents).[8][9]

2. Waste Segregation
» Crucial Step: Designate a specific waste stream for halogenated organic compounds.[2]

e DO NOT mix (S)-1-(4-(Trifluoromethyl)phenyl)ethanol with non-halogenated organic
waste, aqueous waste, acids, bases, or any other incompatible chemicals.[10][11][12] Mixing
can cause dangerous reactions and significantly complicates the disposal process.[5]

3. Waste Container Selection and Labeling
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Select a dedicated, leak-proof waste container made of a compatible material, such as high-
density polyethylene (HDPE) or glass.[3][9] Some institutions may provide color-coded
containers, often green for halogenated waste.[1]

As soon as the first drop of waste is added, affix a "Hazardous Waste" label from your
institution's Environmental Health & Safety (EHS) department.[2][13]

On the label, clearly write the full chemical name: "(S)-1-(4-
(Trifluoromethyl)phenyl)ethanol” and list all other components and their approximate
percentages. Do not use abbreviations.[3][13]

. Waste Accumulation and Storage
Add the waste to the container in a well-ventilated area, such as a chemical fume hood.[8]

Keep the waste container tightly sealed at all times, except when actively adding waste.[3]
[13]

Store the sealed waste container in a designated Satellite Accumulation Area (SAA), such as
a flammable storage cabinet, away from heat, sparks, and open flames.[8][9][10]

Ensure the container is stored in secondary containment to prevent spills.[13]
. Disposal of Empty Chemical Containers
Thoroughly empty the original container of all contents.

The first rinse of the container must be collected and disposed of as hazardous waste in your
halogenated waste stream.[13]

For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[13]
After thorough rinsing and air-drying, the container may be disposed of according to
institutional policy.

. Spill Management

For small spills, use a non-flammable absorbent material like sand, cat litter, or commercial
sorbent pads to clean up the liquid.[8] Do not use paper towels.[8]
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Place the used absorbent material into a sealed, heavy-duty plastic bag or container, label it
as hazardous waste, and dispose of it through your institution's EHS department.[2][8]

7. Final Disposal

Once the waste container is nearly full (approximately 90% capacity), arrange for pickup by
your institution's EHS or hazardous waste disposal service.[13][14]

Follow your institution's specific procedures for requesting a waste pickup.[3][13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (S)-1-
(4-(Trifluoromethyl)phenyl)ethanol.
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Begin Waste Disposal
(S)-1-(4-(Trifluoromethyl)phenyl)ethanol

Step 1: Don Correct PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Contains F, Cl, Br, or | "\ No Halogens

Halogenated Organic Compound Non-Halogenated / Other

\
\
\
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Step 3: Select & Label :
Designated 'Halogenated Waste' Container el Sz D|spos@

Step 4: Collect Waste in Fume Hood
Keep Container Closed

Step 5: Store in Secondary Containment
in Satellite Accumulation Area

Container Full?

Step 6: Request Pickup from EHS

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the disposal of (S)-1-(4-(Trifluoromethyl)phenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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